4-[(Diphenylmethoxy)methyl]-2,2-bis(trifluoromethyl)-1,3-dioxolane

• CAS RN: 51125-55-4
• Molecular Formula: C19H16F6O3
• Molecular Weight: 406.3 g/mol
• IUPAC Name: 4-(benzhydryloxymethyl)-2,2-bis(trifluoromethyl)-1,3-dioxolane
• InChI: InChI=1S/C19H16F6O3/c20-18(21,22)17(19(23,24)25)27-12-15(28-17)11-26-16(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10,15-16H,11-12H2
• InChI Key: JVFXUSJLLOUYQL-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC(O1)(C(F)(F)F)C(F)(F)F)COC(C2=CC=CC=C2)C3=CC=CC=C3

Description

4-[(Diphenylmethoxy)methyl]-2,2-bis(trifluoromethyl)-1,3-dioxolane is a useful research compound. Its molecular formula is C19H16F6O3 and its molecular weight is 406.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A sample of 12 grams (0.05 mols) of 2,2-bis(trifluoromethyl)-4-hydroxymethyl-1,3-dioxolane in 50 ml toluene is treted with 1.93 grams sodium hydride - mineral oil (53.4%, 0.043 mols) at 25°-33° C. The sodium salt is stirred for 2 hours at 35° C. Benzhydryl bromide, 10.6 grams, (0.043 mols) is added at 37° C. and then the temperature is raised to 75°-95° C. for 3 hours. The mixture is filtered and the filtrate washed with water. Vacuum-stripping gives an oil which is dissolved in methanol and clarified by filtration through Super Cel. Yield of product is 17.0 grams at this point. A forerun is distilled in a 4" column filled with stainless steel packing, the remainder without packed column. The product obtained is distilled at 137° C. under 0.45 mm of mercury pressure to yield 2,2-bis(trifluoromethyl)-4-diphenylmethoxymethyl-1,3-dioxolane.